Cas no 2198303-78-3 (N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide)

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide is a specialized chemical compound featuring a thiomorpholine core with a phenyl substituent and an acrylamide functional group. Its structure combines reactive moieties, making it valuable for applications in organic synthesis, particularly in the development of pharmacologically active molecules or polymerizable intermediates. The presence of the thiomorpholine ring enhances its potential as a building block for heterocyclic chemistry, while the acrylamide group offers reactivity for crosslinking or polymerization processes. This compound is suited for research in medicinal chemistry and materials science, where precise functionalization and controlled reactivity are critical. Its unique structure provides versatility in synthetic pathways.

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide structure

2198303-78-3 structure

Product Name:N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide

CAS No:2198303-78-3

MF:C₁₆H₂₀N₂O₂S

MW:304.407202720642

CID:5410691

PubChem ID:165766800

Update Time:2025-06-14

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

- N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide
- Inchi： 1S/C16H20N2O2S/c1-3-15(19)17(2)11-16(20)18-9-10-21-12-14(18)13-7-5-4-6-8-13/h3-8,14H,1,9-12H2,2H3
- InChI Key： BPWZMOMGIWBUIL-UHFFFAOYSA-N
- SMILES： C(N(C)CC(=O)N1CCSCC1C1=CC=CC=C1)(=O)C=C

Experimental Properties

Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 547.3±50.0 °C(Predicted)
pka: -1.04±0.70(Predicted)

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26585880-0.05g	N-methyl-N-[2-oxo-2-(3-phenylthiomorpholin-4-yl)ethyl]prop-2-enamide	2198303-78-3	95.0%	0.05g	$246.0	2025-03-20

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide Related Literature

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Additional information on N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide

Research Brief on N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide (CAS: 2198303-78-3)

N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide (CAS: 2198303-78-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiomorpholine and acrylamide functionalities, has been investigated for its potential applications in drug discovery, particularly as a covalent inhibitor targeting specific enzymes or proteins. Recent studies have explored its synthesis, biochemical properties, and therapeutic potential, positioning it as a promising candidate for further development.

The synthesis of N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide involves a multi-step process, starting from readily available precursors such as 3-phenylthiomorpholine and acryloyl chloride. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological evaluations. Key challenges in the synthesis include controlling the stereochemistry at the thiomorpholine ring and ensuring the stability of the acrylamide moiety, which is critical for its covalent binding properties.

From a mechanistic perspective, this compound has shown significant promise as a covalent inhibitor due to the electrophilic nature of the acrylamide group. Recent in vitro studies have demonstrated its ability to selectively modify cysteine residues in target proteins, leading to irreversible inhibition. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent activity against kinases involved in inflammatory pathways, with IC50 values in the low nanomolar range. These findings suggest potential applications in treating diseases such as rheumatoid arthritis and cancer.

In addition to its kinase inhibition properties, N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide has also been evaluated for its pharmacokinetic and safety profiles. Preclinical studies in animal models have indicated favorable bioavailability and tissue distribution, although further optimization may be required to mitigate off-target effects. Toxicological assessments have revealed a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support its progression into more advanced preclinical and clinical studies.

Looking ahead, the development of N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide presents exciting opportunities for the pharmaceutical industry. Its unique chemical structure and mechanism of action differentiate it from existing therapies, offering potential advantages in terms of efficacy and resistance profiles. Future research directions may include the exploration of structural analogs to enhance selectivity and reduce toxicity, as well as the identification of new biological targets. Collaborative efforts between academia and industry will be essential to fully realize the therapeutic potential of this compound.

In conclusion, N-Methyl-N-[2-oxo-2-(3-phenyl-4-thiomorpholinyl)ethyl]-2-propenamide (CAS: 2198303-78-3) represents a promising avenue for drug discovery, with compelling preclinical data supporting its further development. As research continues to uncover its full potential, this compound may emerge as a valuable tool for addressing unmet medical needs in various therapeutic areas.